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Compound of Interest

Compound Name: Eucomoside B

Cat. No.: B1260252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure elucidation

of Eucomoside B, an iridoid glycoside isolated from the green leaves of Eucommia ulmoides.

The following sections detail the experimental protocols and data analysis that were

instrumental in determining its molecular architecture.

Spectroscopic Data Analysis
The structural determination of Eucomoside B was primarily achieved through a combination

of mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. High-resolution

mass spectrometry provided the molecular formula, while a suite of 1D and 2D NMR

experiments revealed the connectivity and stereochemistry of the molecule.

Table 1: Mass Spectrometry Data for Eucomoside B
Parameter Value Reference

Molecular Formula C₂₅H₃₁NO₁₁ [1]

Exact Mass 521.1897 [1]

Ionization Method
HR-FAB-MS (Negative Ion

Mode)
[1]

Observed Ion [M-H]⁻ 520.1824 [1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1260252?utm_src=pdf-interest
https://www.benchchem.com/product/b1260252?utm_src=pdf-body
https://www.benchchem.com/product/b1260252?utm_src=pdf-body
https://www.benchchem.com/product/b1260252?utm_src=pdf-body
https://www.medchemexpress.com/eucomoside-b.html
https://www.medchemexpress.com/eucomoside-b.html
https://www.medchemexpress.com/eucomoside-b.html
https://www.medchemexpress.com/eucomoside-b.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: ¹H NMR Spectroscopic Data for Eucomoside B
(500 MHz, CD₃OD)
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Position δH (ppm) Multiplicity J (Hz)

Iridoid Moiety

1 5.21 d 8.0

3 7.49 s

5 3.09 m

6α 1.95 m

6β 2.25 m

7α 1.83 m

7β 1.65 m

8 2.05 m

9 5.78 dd 5.0, 2.0

10 1.15 d 7.0

Glucose Moiety

1' 4.65 d 8.0

2' 3.25 dd 9.0, 8.0

3' 3.40 t 9.0

4' 3.35 t 9.0

5' 3.45 m

6'a 3.85 dd 12.0, 2.0

6'b 3.68 dd 12.0, 5.5

Phenylalanine Moiety

2'' 4.63 t 7.0

3''a 3.28 dd 14.0, 7.0

3''b 3.08 dd 14.0, 7.0
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5'', 9'' 7.25 m

6'', 8'' 7.30 m

7'' 7.20 m

Data extracted from Takamura et al., 2007.

Table 3: ¹³C NMR Spectroscopic Data for Eucomoside B
(125 MHz, CD₃OD)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1260252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position δC (ppm)

Iridoid Moiety

1 98.9

3 152.8

4 110.2

5 37.9

6 24.8

7 31.5

8 46.8

9 134.5

10 13.5

11 170.1

Glucose Moiety

1' 100.2

2' 74.8

3' 77.9

4' 71.7

5' 78.0

6' 62.9

Phenylalanine Moiety

1'' 174.2

2'' 55.1

3'' 38.5

4'' 138.4
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5'', 9'' 130.3

6'', 8'' 129.5

7'' 127.8

Data extracted from Takamura et al., 2007 and Dinda et al., 2009.

Experimental Protocols
Isolation and Purification of Eucomoside B
The isolation of Eucomoside B from the green leaves of Eucommia ulmoides involved a multi-

step extraction and chromatographic process as described by Takamura et al. (2007).[1]

Extraction: Dried and powdered green leaves of E. ulmoides were extracted with methanol

(MeOH).

Partitioning: The resulting extract was partitioned between ethyl acetate (EtOAc) and water.

The aqueous layer, containing the polar glycosides, was retained.

Column Chromatography: The aqueous extract was subjected to column chromatography on

Diaion HP-20, with a stepwise gradient of water to methanol.

Further Chromatographic Separation: The iridoid-containing fractions were further purified

using silica gel column chromatography and preparative high-performance liquid

chromatography (HPLC) to yield pure Eucomoside B.

Spectroscopic Analysis
The structural elucidation of the purified Eucomoside B was performed using the following

spectroscopic methods:

Mass Spectrometry: High-resolution fast atom bombardment mass spectrometry (HR-FAB-

MS) was conducted in negative ion mode to determine the exact mass and molecular

formula.[1]
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NMR Spectroscopy: ¹H and ¹³C NMR spectra were recorded on a 500 MHz spectrometer. 2D

NMR experiments, including COSY (Correlation Spectroscopy), HMQC (Heteronuclear

Multiple Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation), were

utilized to establish the connectivity of protons and carbons within the molecule.

Structural Elucidation Workflow
The logical process of deducing the structure of Eucomoside B is outlined in the following

workflow diagram.
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Figure 1. Experimental workflow for the isolation and structural elucidation of Eucomoside B.
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Biological Activity and Signaling Pathways
Currently, there is limited specific information available in the public domain regarding the

detailed biological activities and associated signaling pathways of Eucomoside B. However,

iridoid glycosides isolated from Eucommia ulmoides are known to possess a range of

pharmacological properties, including anti-inflammatory and neuroprotective effects.[2] Further

research is required to elucidate the specific biological functions of Eucomoside B.

Below is a generalized representation of a potential signaling pathway that could be

investigated for iridoid glycosides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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